Cas no 214470-66-3 (7-(3-Chloropropoxy)-4-hydroxy-6-methoxyquinoline-3-carbonitrile)

• Product Name: 7-(3-Chloropropoxy)-4-hydroxy-6-methoxyquinoline-3-carbonitrile
• CAS No: 214470-66-3
• MF: C₁₄H₁₃ClN₂O₃
• MW: 292.717622518539
• CID: 832879
• PubChem ID: 22466630
• Update Time: 2025-05-26

7-(3-Chloropropoxy)-4-hydroxy-6-methoxyquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 7-(3-chloropropoxy)-4-hydroxy-6-Methoxy-
• 7-(3-Chloropropoxy)-6-methoxy-4-oxo-1,4-dihydro-3-quinolinecarbon itrile
• 7-(3-Chlorpropoxy)-4-hydroxy-6-methoxychinolin-3-carbonitril
• LogP
• 7-(3-Chloropropoxy)-4-hydroxy-6-methoxy-3-quinolinecarbonitrile
• BCP15701
• SCHEMBL4289138
• TQP0618
• 7-(3-chloropropoxy)-6-methoxy-4-oxo-1H-quinoline-3-carbonitrile
• 214470-66-3
• TUVSLUWYBFYQLA-UHFFFAOYSA-N
• 7-(3-chloro-propoxy)-4-hydroxy-6-methoxy-quinoline-3-carbonitrile
• 7-(3-Chloropropoxy)-4-hydroxy-6-methoxyquinoline-3-carbonitrile
• DB-229583

• Inchi： 1S/C14H13ClN2O3/c1-19-12-5-10-11(6-13(12)20-4-2-3-15)17-8-9(7-16)14(10)18/h5-6,8H,2-4H2,1H3,(H,17,18)
• InChI Key： TUVSLUWYBFYQLA-UHFFFAOYSA-N
• SMILES： ClCCCOC1C(=CC2C(C(C#N)=CNC=2C=1)=O)OC

Computed Properties

• Exact Mass: 292.06159
• Monoisotopic Mass: 292.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.07 g/l) (25 º C),
• PSA: 75.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7-(3-Chloropropoxy)-4-hydroxy-6-methoxyquinoline-3-carbonitrile

Comprehensive Overview of 7-(3-Chloropropoxy)-4-hydroxy-6-methoxyquinoline-3-carbonitrile (CAS No. 214470-66-3)

7-(3-Chloropropoxy)-4-hydroxy-6-methoxyquinoline-3-carbonitrile (CAS No. 214470-66-3) is a specialized quinoline derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique chloropropoxy and carbonitrile functional groups, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a kinase inhibitor scaffold and its potential in modulating biological pathways.

The molecular structure of 7-(3-Chloropropoxy)-4-hydroxy-6-methoxyquinoline-3-carbonitrile features a quinoline core substituted with a hydroxy group at position 4, a methoxy group at position 6, and a 3-chloropropoxy chain at position 7. The presence of the carbonitrile moiety at position 3 enhances its reactivity, making it a valuable intermediate for further chemical modifications. This structural complexity aligns with current trends in fragment-based drug design, where researchers seek to optimize ADME properties (Absorption, Distribution, Metabolism, and Excretion) of lead compounds.

Recent studies highlight the compound's relevance in addressing antibiotic resistance, a critical global health challenge. Its quinoline backbone shares structural similarities with fluoroquinolone antibiotics, sparking investigations into novel antimicrobial agents. Additionally, the 4-hydroxyquinoline moiety has shown promise in metal chelation applications, particularly in developing Alzheimer's disease therapeutics targeting amyloid-beta aggregation.

From a synthetic chemistry perspective, CAS No. 214470-66-3 serves as a key building block for heterocyclic chemistry. The 3-carbonitrile group offers multiple derivatization possibilities, including conversion to tetrazoles or amides, which are crucial in medicinal chemistry optimization. This adaptability makes the compound valuable for high-throughput screening libraries and combinatorial chemistry approaches.

Environmental scientists have examined the biodegradation pathways of similar chlorinated quinoline derivatives, given growing concerns about persistent organic pollutants. While 7-(3-Chloropropoxy)-4-hydroxy-6-methoxyquinoline-3-carbonitrile itself isn't classified as hazardous, its metabolic fate in biological systems remains an active research area, particularly regarding xenobiotic metabolism and detoxification mechanisms.

In material science applications, the compound's fluorescence properties have attracted interest for developing organic semiconductors and molecular sensors. The conjugated quinoline system combined with electron-withdrawing carbonitrile group creates tunable photophysical characteristics, relevant for OLED technology and bioimaging probes.

Analytical chemists emphasize the importance of HPLC purification and LC-MS characterization for this compound, given its potential regioisomeric impurities during synthesis. Advanced techniques like 2D NMR (COSY, HSQC) are typically employed to confirm the substitution pattern on the quinoline ring, ensuring batch-to-batch reproducibility for research applications.

The growing demand for targeted cancer therapies has renewed interest in 7-(3-Chloropropoxy)-4-hydroxy-6-methoxyquinoline-3-carbonitrile as a precursor for tyrosine kinase inhibitors. Its structural features resemble several FDA-approved drugs in oncology, prompting investigations into its structure-activity relationships (SAR) against various cancer cell lines.

From a commercial perspective, suppliers typically provide this compound with >95% HPLC purity, often accompanied by comprehensive spectroscopic data (1H NMR, 13C NMR, HRMS). Storage recommendations generally suggest anhydrous conditions at -20°C to preserve the hydroxyquinoline moiety's stability, especially for long-term research projects.

Emerging research explores the compound's potential in neurological disorders, particularly its ability to cross the blood-brain barrier (BBB). The lipophilic nature of the chloropropoxy side chain may enhance brain penetration, making it a candidate for developing neuroprotective agents against conditions like Parkinson's disease.

In conclusion, 7-(3-Chloropropoxy)-4-hydroxy-6-methoxyquinoline-3-carbonitrile (CAS No. 214470-66-3) represents a multifaceted compound bridging pharmaceutical innovation and advanced material development. Its structural versatility continues to inspire novel applications across life sciences and nanotechnology, positioning it as a valuable asset in contemporary chemical research.